Cas no 676361-05-0 (8-Chloro-6-phenylimidazo[1,2-a]pyrazine)

8-Chloro-6-phenylimidazo[1,2-a]pyrazine is a heterocyclic compound featuring a fused imidazo[1,2-a]pyrazine core substituted with chlorine and phenyl groups at the 8- and 6-positions, respectively. This structure imparts significant potential as a versatile intermediate in pharmaceutical and agrochemical synthesis. The chlorine substituent enhances reactivity for further functionalization, while the phenyl group contributes to structural diversity and binding affinity in target molecules. Its rigid fused-ring system may improve metabolic stability in drug development. The compound is particularly valuable in medicinal chemistry for designing kinase inhibitors or bioactive scaffolds due to its balanced lipophilicity and electronic properties. Proper handling is required due to potential sensitivity to light and moisture.
8-Chloro-6-phenylimidazo[1,2-a]pyrazine structure
676361-05-0 structure
Product Name:8-Chloro-6-phenylimidazo[1,2-a]pyrazine
CAS No:676361-05-0
MF:C12H8ClN3
MW:229.665020942688
CID:3167341
PubChem ID:20814328
Update Time:2025-10-29

8-Chloro-6-phenylimidazo[1,2-a]pyrazine Chemical and Physical Properties

Names and Identifiers

    • SCHEMBL8240492
    • 8-Chloro-6-phenylimidazo[1,2-a]pyrazine
    • 676361-05-0
    • Inchi: 1S/C12H8ClN3/c13-11-12-14-6-7-16(12)8-10(15-11)9-4-2-1-3-5-9/h1-8H
    • InChI Key: VNHGRYDXWHFJKR-UHFFFAOYSA-N
    • SMILES: ClC1C2=NC=CN2C=C(C2C=CC=CC=2)N=1

Computed Properties

  • Exact Mass: 229.0406750Da
  • Monoisotopic Mass: 229.0406750Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 242
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 30.2Ų

8-Chloro-6-phenylimidazo[1,2-a]pyrazine Pricemore >>

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